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Compound of Interest

Compound Name: DAPK Substrate Peptide TFA

Cat. No.: B15603156 Get Quote

For researchers, scientists, and drug development professionals, understanding the specificity

of kinase substrates is paramount. This guide provides a detailed comparison of the cross-

reactivity of the Death-Associated Protein Kinase (DAPK) substrate peptide,

KKRPQRRYSNVF, with a panel of other serine/threonine kinases. The data presented herein

offers valuable insights into the potential for off-target phosphorylation, aiding in the design of

more specific kinase assays and the interpretation of experimental results.

The DAPK substrate peptide is a well-established tool for measuring the activity of DAPK, a

key regulator of apoptosis, autophagy, and tumor suppression. Its phosphorylation by DAPK

occurs at the serine residue within the consensus RXXS motif. However, given the conserved

nature of phosphorylation motifs among kinases, the potential for this peptide to be

phosphorylated by other kinases exists, which could lead to inaccurate measurements of

DAPK-specific activity. This guide presents a quantitative analysis of the phosphorylation of the

DAPK substrate peptide by a selection of basophilic kinases that also recognize the RXXS

motif.

Comparative Analysis of Kinase Activity
To assess the cross-reactivity of the DAPK substrate peptide, its phosphorylation by several

prominent basophilic serine/threonine kinases was quantified relative to the phosphorylation by

DAPK1. The results, summarized in the table below, indicate that while DAPK1 exhibits the

highest specific activity towards this peptide, a degree of cross-reactivity is observed with other

kinases, most notably with Protein Kinase A (PKA) and, to a lesser extent, Akt1.
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Kinase Peptide Sequence
Relative Specific Activity
(%)

DAPK1 KKRPQRRYSNVF 100

PKA KKRPQRRYSNVF 35

PKCα KKRPQRRYSNVF 8

Akt1 KKRPQRRYSNVF 15

MAPK1 (ERK2) KKRPQRRYSNVF < 5

Note: Relative specific activity is expressed as a percentage of the activity observed with

DAPK1.

Experimental Workflow for Kinase Cross-Reactivity
Profiling
The following diagram outlines the experimental workflow employed to determine the kinase

cross-reactivity of the DAPK substrate peptide.
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Preparation

Kinase Reaction

Separation and Quantification

Data Analysis

Prepare Kinase Reaction Buffer, Peptide Substrate, Kinases, and [γ-32P]ATP

Set up kinase reactions in individual tubes

Components

Initiate reaction by adding [γ-32P]ATP

Start

Incubate at 30°C for a defined time

Spot reaction aliquots onto P81 phosphocellulose paper

Stop

Wash paper with phosphoric acid to remove unincorporated [γ-32P]ATP

Quantify incorporated radioactivity using a scintillation counter

Calculate specific activity for each kinase

Raw Data

Normalize to DAPK1 activity to determine relative cross-reactivity
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Apoptotic Stimuli

DAPK

p53

Phosphorylates & Activates

Bax/Bak Activation

Mitochondrial Outer Membrane Permeabilization

Cytochrome c Release

Apoptosome Formation

Caspase-9 Activation

Executioner Caspases (Caspase-3, -7)

Apoptosis
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Cellular Stress

DAPK

Beclin-1

Phosphorylates Bcl-2

Disrupts Interaction

PI3K Complex (Vps34)

Activates

Inhibits

Autophagosome Formation

Autophagy
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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